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Compound of Interest

Compound Name: NADPH tetrasodium salt

Cat. No.: B8022238

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nicotinamide adenine dinucleotide phosphate, reduced form (NADPH), is a critical coenzyme in
numerous biological processes. It functions as a primary electron donor in anabolic pathways
such as fatty acid and nucleotide biosynthesis.[1] NADPH is also essential for maintaining the
cellular redox state and mitigating oxidative stress by regenerating reduced glutathione.[2][3]
The tetrasodium salt is a stable, solid form of NADPH that is readily soluble in aqueous
solutions.[1][4] The accurate preparation of NADPH stock solutions is paramount for achieving
reliable and reproducible results in a variety of applications, including enzyme kinetic assays,
cell-based studies, and drug metabolism screening.[4]

Data Presentation: Quantitative Summary

A summary of the key quantitative data for NADPH tetrasodium salt is presented below for

easy reference.
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Parameter Value Source(s)

Molecular Formula C21H26N7017P3Naa [1]

Molecular Weight 833.35 g/mol [41[5]

Appearance White to yellowish powder [1]

Solubility in Water ~35-50 mg/mL [5]

Storage (Solid Form) -20°C, protected from light [1][4][6]

Storage (Stock Solution) "20°C (short-term) to -80°C [4107118]
(long-term)

Optimal pH for Stability Slightly alkaline (pH 7-8) [L1141071191

Experimental Protocols
Materials and Equipment

 NADPH Tetrasodium Salt (=93% purity)

e 10 mM Tris-HCI buffer, pH 8.0

e Nuclease-free water

 Sterile microcentrifuge tubes

» Calibrated pipettes and sterile, nuclease-free pipette tips
o Vortex mixer

e Spectrophotometer

Preparation of 10 mM Tris-HCI Buffer (pH 8.0)

e Dissolve Tris base in nuclease-free water to a final concentration of 10 mM.
o Adjust the pH to 8.0 using hydrochloric acid (HCI).

« Sterilize the buffer by filtration through a 0.22 um filter.
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» Store the buffer at room temperature.[4]

Preparation of 10 mM NADPH Stock Solution

This protocol outlines the procedure for preparing a 10 mM stock solution, a concentration
suitable for a wide range of applications.

Equilibration: Allow the vial of NADPH tetrasodium salt powder to reach room temperature
before opening to prevent moisture condensation.[4]

e Weighing: Accurately weigh the required amount of NADPH tetrasodium salt. To prepare 1
mL of a 10 mM stock solution, 8.33 mg is needed.[4]

o Dissolution: Add the weighed powder to a sterile microcentrifuge tube. Add the appropriate
volume of 10 mM Tris-HCI buffer (pH 8.0) to achieve the final 10 mM concentration (e.g., 1
mL for 8.33 mq).[4]

o Mixing: Gently vortex the tube until the powder is completely dissolved. Avoid vigorous
shaking to minimize oxidation.

 Verification (Optional but Recommended): Confirm the concentration of the NADPH solution
spectrophotometrically. The molar extinction coefficient of NADPH at 340 nm is 6220
M~icm~1,[10]

 Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the
stock solution into single-use volumes.[1][8] Store these aliquots at -20°C for short-term use
(up to a few weeks) or at -80°C for long-term storage (up to several months).[4][7][8]

Best Practices for Handling and Storage

e pH is critical: NADPH is most stable in slightly alkaline conditions (pH 8).[4][7][9] It degrades
rapidly in acidic conditions.[7][9] Therefore, do not dissolve NADPH in pure distilled water,
which can be slightly acidic.[7]

e Avoid certain buffers: Phosphate and acetate buffers can accelerate the degradation of
NADPH.[7] Tris-HCI or HEPES buffers are generally preferred.[10]
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o Temperature sensitivity: Keep NADPH solutions on ice during use.[10] Degradation
increases significantly at higher temperatures, such as 37°C.[7][9]

o Fresh is best: For highly sensitive assays, it is always recommended to prepare the NADPH
solution fresh on the day of the experiment.[7][9]

 Light sensitivity: Protect solid NADPH and its solutions from light.

Signaling Pathways and Experimental Workflows
Key Signaling and Metabolic Pathways Involving NADPH

NADPH is a central player in cellular metabolism, providing the reducing power for various
biosynthetic and antioxidant pathways.
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Caption: Key metabolic pathways involving NADPH production and consumption.
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Experimental Workflow: Preparing and Using NADPH

Stock Solution
The following diagram illustrates the logical flow from preparation to application of the NADPH

stock solution in a typical enzymatic assay.
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Caption: A generalized workflow for preparing and using NADPH stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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